Cas no 1005553-66-1 (5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole)

5-(1,3-Dimethyl-1H-pyrazol-4-yl)-1,2-oxazole is a heterocyclic compound featuring a pyrazole and oxazole ring system, offering versatile reactivity for synthetic applications. Its fused aromatic structure enhances stability while allowing selective functionalization, making it valuable in medicinal chemistry and material science. The presence of nitrogen and oxygen heteroatoms facilitates coordination with metals, useful in catalysis. The dimethyl substitution on the pyrazole ring improves solubility and steric control in reactions. This compound serves as a key intermediate in the synthesis of bioactive molecules, agrochemicals, and functional materials. Its well-defined molecular architecture ensures reproducibility in research and industrial processes.

5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole structure

1005553-66-1 structure

Product Name:5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole

CAS No:1005553-66-1

MF:C₈H₉N₃O

MW:163.176561117172

CID:3059596

PubChem ID:19583686

Update Time:2025-05-28

5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

- 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-isoxazole
- 5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole
- AKOS000311489
- 5-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)ISOXAZOLE
- CS-0231536
- EN300-1086994
- 5-(1,3-dimethylpyrazol-4-yl)-1,2-oxazole
- 1005553-66-1
- FQB55366
- STK349863
- MDL： MFCD04059146
- Inchi： 1S/C8H9N3O/c1-6-7(5-11(2)10-6)8-3-4-9-12-8/h3-5H,1-2H3
- InChI Key： DKAUEBPKFGYXAT-UHFFFAOYSA-N
- SMILES： O1C(=CC=N1)C1=CN(C)N=C1C

Computed Properties

Exact Mass: 163.074561919Da
Monoisotopic Mass: 163.074561919Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 43.9Å²

5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM483348-1g	5-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole	1005553-66-1	97%	1g	$450	2023-01-08
Enamine	EN300-1086994-0.05g	5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole	1005553-66-1	95%	0.05g	$238.0	2023-10-27
Enamine	EN300-1086994-0.1g	5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole	1005553-66-1	95%	0.1g	$355.0	2023-10-27
Enamine	EN300-1086994-0.25g	5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole	1005553-66-1	95%	0.25g	$507.0	2023-10-27
Enamine	EN300-1086994-0.5g	5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole	1005553-66-1	95%	0.5g	$798.0	2023-10-27
Enamine	EN300-1086994-1.0g	5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole	1005553-66-1	95%	1g	$1024.0	2023-06-10
Enamine	EN300-1086994-2.5g	5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole	1005553-66-1	95%	2.5g	$1791.0	2023-10-27
Enamine	EN300-1086994-5.0g	5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole	1005553-66-1	95%	5g	$3070.0	2023-06-10
Enamine	EN300-1086994-10.0g	5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole	1005553-66-1	95%	10g	$4605.0	2023-06-10
1PlusChem	1P01DVD3-50mg	5-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)ISOXAZOLE	1005553-66-1	95%	50mg	$346.00	2023-12-27